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Compound of Interest

Compound Name: m-Cresol, 6-heptyl-

Cat. No.: B1675969 Get Quote

Essential Safety and Handling Guide for m-
Cresol
Disclaimer: The following information pertains to m-Cresol (CAS No. 108-39-4). Information for

a substance named "m-Cresol, 6-heptyl-" was not readily available. It is crucial to verify the

specific chemical identity and consult the corresponding Safety Data Sheet (SDS) before

handling any substance.

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and disposal procedures for the handling of m-Cresol in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

operational practices.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure to m-Cresol, which is toxic if swallowed, in

contact with skin, and can cause severe skin burns and eye damage.[1][2][3]
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Protection Type Specification Rationale

Eye Protection
Chemical goggles or a face

shield (8-inch minimum).[1][4]

To prevent eye contact which

can cause serious eye

damage.[3][5] Eyewash

stations should be readily

available.[6][7]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

To prevent skin contact. m-

Cresol is toxic and corrosive

upon skin contact.[1][2] Gloves

must be inspected before use

and disposed of properly.[4]

Skin and Body Protection

Wear appropriate personal

protective clothing to prevent

skin contact.[6][8] This

includes a lab coat, and for

larger quantities or risk of

splashing, full chemical

protective clothing.[9]

To protect against skin

absorption and chemical

burns.[1] Contaminated

clothing should be removed

immediately and washed

before reuse.[1][10]

Respiratory Protection

Required when vapors or

aerosols are generated or in

case of inadequate ventilation.

[1][4] Use a NIOSH-approved

air-purifying respirator with

organic vapor cartridges.[7]

For high concentrations, a self-

contained breathing apparatus

(SCBA) is necessary.[9]

To prevent inhalation of toxic

vapors which can cause

respiratory irritation and

systemic toxicity.

Operational Plan: Handling and Disposal
A systematic approach is crucial for the safe handling and disposal of m-Cresol.

1. Preparation and Handling:
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Ventilation: Always handle m-Cresol in a well-ventilated area, preferably within a chemical

fume hood.[1][4]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces as it is a

combustible liquid.[9][10] Take precautionary measures against static discharge.[4][9]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][2] Wash hands

thoroughly after handling.[4]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][4]

Store locked up and away from incompatible materials such as strong oxidizers and acids.[7]

2. Spill Response:

Isolate and Ventilate: In case of a spill, immediately evacuate the area and ensure adequate

ventilation.[4] Remove all sources of ignition.[4][6]

Containment: For small spills, use an inert absorbent material like sand or diatomaceous

earth to contain the substance.[9]

Clean-up: Carefully collect the absorbed material into a suitable, closed container for

disposal.[4] Contaminated surfaces can be washed with 60-70% ethanol followed by soap

and water.[6]

PPE: All personnel involved in the clean-up must wear the appropriate PPE as detailed

above.

3. Disposal Plan:

Waste Classification: m-Cresol and its contaminated materials are considered hazardous

waste.[1]

Containerization: Dispose of waste in approved, labeled, and closed containers.[4] Do not

mix with other waste.[5]

Regulations: All disposal must be in accordance with local, regional, and national

environmental regulations.[1][5] Contact a licensed professional waste disposal service.
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Experimental Workflow and Safety Diagram
The following diagram illustrates the key decision points and safety procedures for handling m-

Cresol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of m-Cresol

Preparation

Handling & Experimentation

Post-Experiment & Disposal Emergency Procedures

Start: Handling m-Cresol

Verify Full PPE Compliance

Ensure Proper Ventilation (Fume Hood)

PPE OK

Stop! Obtain Correct PPE

Incorrect PPE

Perform Experimental Work

Ventilation OK

Stop! Move to a Ventilated Area

Inadequate Ventilation

Decontaminate Work Area & Equipment Spill Occurs Personnel Exposure

Dispose of Waste in Labeled, Sealed Container

End

Follow Spill Response Protocol Administer Immediate First Aid & Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of m-Cresol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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